Cas no 1805937-13-6 (3-Bromo-2-cyano-4-(trifluoromethoxy)benzoic acid)

• Product Name: 3-Bromo-2-cyano-4-(trifluoromethoxy)benzoic acid
• CAS No: 1805937-13-6
• MF: C₉H₃BrF₃NO₃
• MW: 310.024232149124
• CID: 4946475
• Update Time: 2025-06-20

3-Bromo-2-cyano-4-(trifluoromethoxy)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-cyano-4-(trifluoromethoxy)benzoic acid

• Inchi： 1S/C9H3BrF3NO3/c10-7-5(3-14)4(8(15)16)1-2-6(7)17-9(11,12)13/h1-2H,(H,15,16)
• InChI Key： OXTLVEKWWFTJAZ-UHFFFAOYSA-N
• SMILES： BrC1C(C#N)=C(C(=O)O)C=CC=1OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 351
• XLogP3: 3
• Topological Polar Surface Area: 70.3

Additional information on 3-Bromo-2-cyano-4-(trifluoromethoxy)benzoic acid

Professional Introduction to 3-Bromo-2-cyano-4-(trifluoromethoxy)benzoic Acid (CAS No. 1805937-13-6)

3-Bromo-2-cyano-4-(trifluoromethoxy)benzoic acid (CAS No. 1805937-13-6) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural features, plays a pivotal role in the synthesis of various bioactive molecules. The presence of multiple functional groups, including a bromo substituent, a cyano group, and a trifluoromethoxy moiety, makes it a versatile intermediate for the development of novel therapeutic agents.

The bromo group in the molecule contributes to its reactivity, enabling various substitution and coupling reactions that are essential for drug discovery processes. This feature is particularly valuable in cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are widely used in constructing complex molecular architectures. The cyano group not only enhances the electronic properties of the benzene ring but also serves as a precursor for further functionalization, allowing chemists to explore diverse chemical transformations.

The trifluoromethoxy group is another critical feature that imparts unique electronic and steric properties to the compound. Trifluoromethoxy-substituted aromatic compounds are known for their enhanced metabolic stability and improved binding affinity to biological targets. This makes 3-Bromo-2-cyano-4-(trifluoromethoxy)benzoic acid an invaluable building block for designing drugs with improved pharmacokinetic profiles. Recent studies have highlighted its potential in the development of kinase inhibitors, which are crucial for treating various cancers and inflammatory diseases.

In recent years, there has been a surge in research focused on exploiting fluorinated aromatic compounds for medicinal applications. The fluorine atom's ability to modulate lipophilicity, metabolic stability, and binding interactions has made it a cornerstone in drug design. 3-Bromo-2-cyano-4-(trifluoromethoxy)benzoic acid exemplifies this trend, as it combines the benefits of multiple fluorinated and heteroatom-containing functional groups. Its structural motif has been successfully employed in the synthesis of small-molecule inhibitors targeting protein-protein interactions, which are emerging as key therapeutic targets in modern medicine.

One of the most compelling aspects of this compound is its role in the development of next-generation anticancer agents. Researchers have leveraged its structural framework to create novel inhibitors of cyclin-dependent kinases (CDKs), which are overexpressed in many cancer cell lines. The bromo and cyano groups facilitate further derivatization, allowing chemists to fine-tune the pharmacological properties of these inhibitors. Preliminary studies have demonstrated promising results in vitro, showing potent inhibition of CDK4/6 activity and subsequent suppression of tumor cell proliferation.

Moreover, the trifluoromethoxy group enhances the compound's solubility and bioavailability, making it an attractive candidate for oral administration. This property is particularly important for drug candidates intended for widespread clinical use. The compound's ability to cross the blood-brain barrier has also been explored, opening up possibilities for treating neurological disorders such as Alzheimer's disease and Parkinson's disease. These findings underscore the compound's multifaceted potential in addressing unmet medical needs.

The synthesis of 3-Bromo-2-cyano-4-(trifluoromethoxy)benzoic acid involves multi-step organic transformations that highlight its synthetic utility. The process typically begins with the bromination of a precursor benzene derivative followed by cyano group introduction via cyanation reactions. The final step involves selective methylation with trifluoromethanol under controlled conditions. This synthetic route underscores the compound's versatility as an intermediate and demonstrates the importance of careful reaction optimization to achieve high yields and purity.

In conclusion, 3-Bromo-2-cyano-4-(trifluoromethoxy)benzoic acid (CAS No. 1805937-13-6) is a highly valuable compound in pharmaceutical research due to its unique structural features and broad applicability in drug development. Its role in synthesizing bioactive molecules targeting various diseases highlights its significance in modern medicinal chemistry. As research continues to uncover new therapeutic applications, this compound is poised to remain at the forefront of innovation in drug discovery and development.